![molecular formula C18H22N2O3S2 B5528377 N-isopropyl-N-methyl-2-(3-thienylcarbonyl)-1,2,3,4-tetrahydroisoquinoline-7-sulfonamide](/img/structure/B5528377.png)
N-isopropyl-N-methyl-2-(3-thienylcarbonyl)-1,2,3,4-tetrahydroisoquinoline-7-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Tetrahydroisoquinoline derivatives are synthesized using various methods, including the Pictet-Spengler reaction, which is prevalent in constructing tetrahydroisoquinoline scaffolds. For example, the Pictet-Spengler reaction has been employed to synthesize 1,2,3,4-tetrahydroisoquinoline-1-carboxylates from N-sulfonyl-β-phenethylamines and α-chloro-α-phenylselenoesters, showcasing a method for creating tetrahydroisoquinoline derivatives with complex functional groups (Silveira et al., 1999).
Molecular Structure Analysis
The molecular structure of tetrahydroisoquinolines and their derivatives is often elucidated through crystallography and molecular modeling studies. These studies provide insights into the interaction between the sulfonamide group and the active site of target enzymes, revealing how structural modifications affect binding affinity and enzyme inhibition. For instance, studies on phenylethanolamine N-methyltransferase (PNMT) inhibitors highlight the importance of the sulfonamide group's position and its hydrogen bonding capabilities in determining inhibitory potency (Grunewald et al., 2006).
Chemical Reactions and Properties
The chemical reactions of tetrahydroisoquinoline derivatives involve modifications at various positions of the core structure, influencing the compound's reactivity and interaction with biological targets. For example, the introduction of sulfonamide groups has been shown to enhance selectivity and potency against specific enzymes, such as PNMT, by facilitating key interactions within the enzyme's active site (Grunewald et al., 2005).
properties
IUPAC Name |
N-methyl-N-propan-2-yl-2-(thiophene-3-carbonyl)-3,4-dihydro-1H-isoquinoline-7-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S2/c1-13(2)19(3)25(22,23)17-5-4-14-6-8-20(11-16(14)10-17)18(21)15-7-9-24-12-15/h4-5,7,9-10,12-13H,6,8,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQMCDOAWZAUVOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)S(=O)(=O)C1=CC2=C(CCN(C2)C(=O)C3=CSC=C3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-isopropyl-N-methyl-2-(3-thienylcarbonyl)-1,2,3,4-tetrahydroisoquinoline-7-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.